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Compound of Interest

Compound Name: Oxacyclohexadecan-2-one

Cat. No.: B145818

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling Oxacyclohexadecan-2-one (CAS No. 106-02-5). Adherence to these guidelines is
critical for ensuring personal safety and maintaining a secure laboratory environment.

Essential Safety Information

Oxacyclohexadecan-2-one is a solid, white to pale yellow crystalline substance with a musk-
like odor.[1][2] While it has low acute toxicity, it may cause an allergic skin reaction and is toxic
to aquatic life with long-lasting effects.[3][4] Therefore, appropriate personal protective
equipment (PPE) and handling procedures are mandatory.

Quantitative Safety and Physical Properties

The following table summarizes key quantitative data for Oxacyclohexadecan-2-one to inform
risk assessments and handling procedures.
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Property

Value

Physical State

Solid[3]

Appearance

White to pale yellow solid[1]

Molecular Formula

C15H2802[5]

Molecular Weight 240.38 g/mol [6]

Melting Point 32-38°C/89.6 - 100.4 °F[3]
Boiling Point 325°C /617 °F @ 760 mmHg][3]
Flash Point 148 °C / 298 °F[3]

Density 0.918 g/cm?3 at 25°C[1]

Vapor Pressure

0.00085 hPa @ 25°C[3]

Insoluble in water. Soluble in alcohol and

Solubility )

dipropylene glycol.[5]
Oral LD50 (Rat) > 5 g/kg[1]
Dermal LD50 (Rabbit) > 5 g/kg[5]

NFPA Health Hazard

0 - No significant risk to health[1]

NFPA Fire Hazard

0 - Materials that will not burn under typical fire

conditions[1]

NFPA Reactivity Hazard

0 - Normally stable, even under fire conditions[1]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is required when handling

Oxacyclohexadecan-2-one.
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Protection Type Recommended Equipment

Tightly fitting safety goggles with side-shields
Eye/Face Protection conforming to EN 166 (EU) or NIOSH (US)
approved standards should be worn.[7]

Gloves: Chemical-resistant gloves, such as
nitrile or neoprene, should be worn.[8][9] Inspect

Skin Protection gloves for integrity before each use. Clothing: A
lab coat or other suitable protective clothing

must be worn to prevent skin contact.[1]

Generally not required in a well-ventilated area.
[1] If dust is generated or if working in a poorly

Respiratory Protection ventilated space, a NIOSH/MSHA or European
Standard EN 149 approved respirator should be
used.[3]

Operational and Disposal Plans
Experimental Protocol: A Step-by-Step Handling Guide

The following is a generalized, step-by-step protocol for the safe handling of
Oxacyclohexadecan-2-one in a laboratory setting. This should be adapted to specific
experimental needs while maintaining all safety precautions.

[EEN

. Preparation and Precautionary Measures:

Ensure the work area, such as a chemical fume hood, is clean and well-ventilated.[1]

Confirm that an eyewash station and safety shower are readily accessible.[3]

Don all required personal protective equipment as outlined in the table above.

Have spill containment materials (e.g., absorbent pads, sand) readily available.
2. Handling the Compound:

Avoid the formation of dust when handling the solid form.[3]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.echemi.com/sds/cyclopentadecanolide-pid_Seven2091.html
https://www.envirosafetyproducts.com/blogs/safety-news/material-guide-for-chemical-and-liquid-resistant-gloves
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.synerzine.com/docs/sds/W160%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W160%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AAA11341&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b145818?utm_src=pdf-body
https://www.synerzine.com/docs/sds/W160%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AAA11341&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA11341&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

« If heating is required, do so in a well-ventilated area and avoid breathing any fumes.
o Use appropriate tools (spatulas, etc.) to handle the solid.

« If making a solution, slowly add the Oxacyclohexadecan-2-one to the solvent while stirring
in a closed or contained system if possible.

3. Post-Handling Procedures:
e Thoroughly wash hands with soap and water after handling is complete.[1]
e Clean all equipment and the work surface to remove any residual chemical.

» Properly store any remaining Oxacyclohexadecan-2-one in a tightly sealed container in a
cool, dry, and well-ventilated area.[1]

Spill and Accidental Release Protocol

In the event of a spill or accidental release, follow these procedures immediately:

Evacuate: Clear all non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Prevent the spill from spreading and from entering drains or waterways.

Clean-up:

o For solid spills, mechanically recover the product by sweeping or shoveling into a suitable,
labeled container for disposal.[1]

o For liquid spills (if melted), absorb with an inert material (e.g., sand, vermiculite) and place
in a sealed container for disposal.

o Decontaminate: Clean the spill area thoroughly.

Disposal Plan

All waste containing Oxacyclohexadecan-2-one must be treated as hazardous waste.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b145818?utm_src=pdf-body
https://www.synerzine.com/docs/sds/W160%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b145818?utm_src=pdf-body
https://www.synerzine.com/docs/sds/W160%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W160%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b145818?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Unused Chemical: Dispose of unused or expired Oxacyclohexadecan-2-one through a
licensed chemical waste collector.[10]

o Contaminated Materials: Any materials that have come into contact with the chemical, such
as gloves, absorbent pads, and weighing papers, must also be disposed of as hazardous
waste.

o Containers: Empty containers should be triple-rinsed (if appropriate for the container type
and subsequent use) and disposed of according to institutional guidelines, or punctured to
prevent reuse and disposed of as hazardous waste.[10]

e Do Not: Do not dispose of Oxacyclohexadecan-2-one or its waste down the drain or in
regular trash.[10]

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of
Oxacyclohexadecan-2-one, from initial preparation to final disposal.
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Caption: Workflow for Safe Handling of Oxacyclohexadecan-2-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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